3-(2-Cyclopropylbenzimidazol-1-yl)-N-(4-fluorophenyl)azetidine-1-carboxamide

• IUPAC Name: 3-(2-cyclopropylbenzimidazol-1-yl)-N-(4-fluorophenyl)azetidine-1-carboxamide
• InChI: InChI=1S/C20H19FN4O/c21-14-7-9-15(10-8-14)22-20(26)24-11-16(12-24)25-18-4-2-1-3-17(18)23-19(25)13-5-6-13/h1-4,7-10,13,16H,5-6,11-12H2,(H,22,26)
• InChI Key: QVZQSHBWBRYWLM-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NC3=CC=CC=C3N2C4CN(C4)C(=O)NC5=CC=C(C=C5)F
• Molecular Formula: C20H19FN4O
• Molecular Weight: 350.4 g/mol

Description

3-(2-Cyclopropylbenzimidazol-1-yl)-N-(4-fluorophenyl)azetidine-1-carboxamide, also known as CFA, is a chemical compound that has been widely used in scientific research. CFA is a type of azetidine, which is a four-membered nitrogen-containing ring.

Mechanism of Action

3-(2-Cyclopropylbenzimidazol-1-yl)-N-(4-fluorophenyl)azetidine-1-carboxamide works by inhibiting the activity of an enzyme called fatty acid amide hydrolase (FAAH), which breaks down endocannabinoids in the body. Endocannabinoids are natural compounds that play a role in pain sensation, inflammation, and other physiological processes. By inhibiting FAAH, 3-(2-Cyclopropylbenzimidazol-1-yl)-N-(4-fluorophenyl)azetidine-1-carboxamide increases the levels of endocannabinoids in the body, leading to analgesic and anti-inflammatory effects.
Biochemical and Physiological Effects
3-(2-Cyclopropylbenzimidazol-1-yl)-N-(4-fluorophenyl)azetidine-1-carboxamide has been found to have a number of biochemical and physiological effects. In addition to its analgesic and anti-inflammatory effects, 3-(2-Cyclopropylbenzimidazol-1-yl)-N-(4-fluorophenyl)azetidine-1-carboxamide has been shown to reduce anxiety and depression-like behaviors in animal models. 3-(2-Cyclopropylbenzimidazol-1-yl)-N-(4-fluorophenyl)azetidine-1-carboxamide has also been found to have neuroprotective effects, protecting neurons from damage caused by oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

3-(2-Cyclopropylbenzimidazol-1-yl)-N-(4-fluorophenyl)azetidine-1-carboxamide has several advantages for lab experiments, including its high potency and selectivity for FAAH. However, 3-(2-Cyclopropylbenzimidazol-1-yl)-N-(4-fluorophenyl)azetidine-1-carboxamide is also known to have some limitations, including its relatively short half-life and potential for off-target effects.

Future Directions

There are several future directions for research on 3-(2-Cyclopropylbenzimidazol-1-yl)-N-(4-fluorophenyl)azetidine-1-carboxamide. One area of interest is the development of more potent and selective FAAH inhibitors based on the structure of 3-(2-Cyclopropylbenzimidazol-1-yl)-N-(4-fluorophenyl)azetidine-1-carboxamide. Another area of interest is the investigation of the potential therapeutic applications of 3-(2-Cyclopropylbenzimidazol-1-yl)-N-(4-fluorophenyl)azetidine-1-carboxamide, particularly in the treatment of pain, inflammation, and neurological disorders. Additionally, further research is needed to fully understand the biochemical and physiological effects of 3-(2-Cyclopropylbenzimidazol-1-yl)-N-(4-fluorophenyl)azetidine-1-carboxamide and its mechanism of action.

Synthesis Methods

3-(2-Cyclopropylbenzimidazol-1-yl)-N-(4-fluorophenyl)azetidine-1-carboxamide can be synthesized using a variety of methods, including solid-phase synthesis and solution-phase synthesis. One common method involves the reaction of 2-cyclopropylbenzimidazole with 4-fluorobenzylamine to form an intermediate, which is then reacted with a chloroacetyl azetidine derivative to yield 3-(2-Cyclopropylbenzimidazol-1-yl)-N-(4-fluorophenyl)azetidine-1-carboxamide. The synthesis of 3-(2-Cyclopropylbenzimidazol-1-yl)-N-(4-fluorophenyl)azetidine-1-carboxamide has been optimized to improve yields and purity.

Scientific Research Applications

3-(2-Cyclopropylbenzimidazol-1-yl)-N-(4-fluorophenyl)azetidine-1-carboxamide has been used in a variety of scientific research applications, including drug discovery and development, as well as in studies of the central nervous system. 3-(2-Cyclopropylbenzimidazol-1-yl)-N-(4-fluorophenyl)azetidine-1-carboxamide has been found to have analgesic and anti-inflammatory effects, making it a promising candidate for the treatment of pain and inflammation.